Cas no 1787297-23-7 (2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2R)-)

2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2R)- is a chiral fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. The incorporation of two fluorine atoms at the 4-position enhances its metabolic stability and lipophilicity, making it a valuable building block for drug discovery. The (2R)-configuration ensures stereochemical precision, which is critical for biological activity in enantioselective synthesis. This compound may serve as an intermediate in the development of protease inhibitors or other bioactive molecules due to its rigid pyrrolidine scaffold and fluorine-induced electronic effects. Its well-defined structure and functional group compatibility further support its utility in medicinal chemistry and material science applications.

2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2R)- structure

1787297-23-7 structure

Product Name:2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2R)-

CAS No:1787297-23-7

MF:C₇H₁₁F₂NO₂

MW:179.16454911232

CID:5220665

PubChem ID:118102818

Update Time:2025-05-28

2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2R)- Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2R)-
- Inchi： 1S/C7H11F2NO2/c8-7(9)3-5(10-4-7)1-2-6(11)12/h5,10H,1-4H2,(H,11,12)/t5-/m1/s1
- InChI Key： ZQPVXXUOCLWIJM-RXMQYKEDSA-N
- SMILES： N1CC(F)(F)C[C@H]1CCC(O)=O

Computed Properties

Exact Mass: 179.07578492g/mol
Monoisotopic Mass: 179.07578492g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.8
Topological Polar Surface Area: 49.3Å²

2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1107011-5g	(R)-3-(4,4-difluoropyrrolidin-2-yl)propanoic acid	1787297-23-7	95%	5g	$4500	2024-07-23

2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2R)- Related Literature

1. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

1787297-23-7 (2-Pyrrolidinepropanoic acid, 4,4-difluoro-, (2R)-) Related Products

Recommended suppliers

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent